Cas no 647839-65-4 (Propanedinitrile, [(6-chloro-3-pyridinyl)methyl](cyclopropylmethyl)-)

• Product Name: Propanedinitrile, [(6-chloro-3-pyridinyl)methyl](cyclopropylmethyl)-
• CAS No: 647839-65-4
• MF: C₁₃H₁₂ClN₃
• MW: 245.707481384277
• CID: 416869
• PubChem ID: 71378745
• Update Time: 2025-04-19

Propanedinitrile, [(6-chloro-3-pyridinyl)methyl](cyclopropylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [(6-chloro-3-pyridinyl)methyl](cyclopropylmethyl)-
• 2-[(6-chloropyridin-3-yl)methyl]-2-(cyclopropylmethyl)propanedinitrile
• 647839-65-4
• [(6-Chloropyridin-3-yl)methyl](cyclopropylmethyl)propanedinitrile
• DTXSID70801349

• Inchi： 1S/C13H12ClN3/c14-12-4-3-11(7-17-12)6-13(8-15,9-16)5-10-1-2-10/h3-4,7,10H,1-2,5-6H2
• InChI Key： WSHJZCKXFOZQJQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CC(C#N)(C#N)CC1CC1

Computed Properties

• Exact Mass: 245.07216
• Monoisotopic Mass: 245.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.5Ų

Experimental Properties

• PSA: 60.47